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Mesotrione: Chemical Profile and Mechanism of Action

Chemical Name: 2-[4-(Methylsulfonyl)-2-nitrobenzoyl]cyclohexane-1,3-dione [1] Herbicide Group:

WSSA Group 27, HRAC Group F2 [2]. It is a triketone herbicide inspired by the natural compound

leptospermone [1]. Primary Mechanism: Mesotrione is a systemic herbicide that inhibits the enzyme 4-

hydroxyphenylpyruvate dioxygenase (HPPD) [1] [2]. This disruption prevents the biosynthesis of

plastoquinone and tocopherols, which are essential for carotenoid production. The subsequent degradation of

chlorophyll leads to bleaching of plant tissues and eventual plant death [1].

The following diagram illustrates this mechanism of action and the resulting plant response.
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Application Rates and Use Specifications

Application rates for mesotrione vary significantly depending on the target crop, weed spectrum, and

application timing. The following tables summarize standard use rates.

Table 1: Mesotrione Use in Turfgrass Systems [3] This table provides guidelines for using mesotrione on

established, labeled turfgrass species. Rates are fluid ounces per acre (fl. oz./A) in at least 30 gallons of
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water.

Turfgrass Species
Post-Emergence Rate (fl.
oz./A)

Pre-Emergence Rate (fl.
oz./A)

New Lawns (fl.
oz./A)

Kentucky
Bluegrass

5 - 8 4 - 8 5 - 8

Tall Fescue 5 - 8 4 - 8 5 - 8

Perennial
Ryegrass

5 - 8 4 - 5 5 - 8

Fine Fescue 5 4 - 5 5

Centipedegrass 5 - 8 4 - 8 5 - 8

St. Augustinegrass 4 4 4

Buffalograss 5 - 8 4 - 8 5 - 8

Key Turf Protocol:

Mixing: For large applications, mix the required amount of mesotrione in 30 gallons of water per

acre. For spot treatments, 1 fl. oz. in 1 gallon of water can cover approximately 1,000 sq. ft. [3].
Surfactant: The addition of a non-ionic surfactant (NIS) is recommended to improve herbicide

spread, adhesion, and penetration [3].
Post-Emergence Timing: Apply when weeds are actively growing. A repeat application 2-3 weeks

after the initial treatment is recommended for optimal control [3].
Pre-Emergence Timing: Apply when soil temperatures consistently reach 55°F in spring or drop to

70°F in fall [3].
Safety Note: Mesotrione can cause temporary whitening or bleaching of turfgrass, which typically

recovers [3].

Table 2: Mesotrione in Field and Sweet Corn Rates for corn are often presented as active ingredient per

hectare (g ae ha⁻¹) or as part of a formulated product.
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Context /
Product

Formulation / Mix
Typical
Application
Rate

Notes

Standard
Use [1]

Mesotrione 75 - 150 g ae
ha⁻¹

Standard range for broad-
spectrum control in corn.

New 2025
Premix [4]

Storen (S-metolachlor,
mesotrione, pyroxasulfone,

bicyclopyrone)

2.1 - 2.4
quarts/A

For field and seed corn. Applied
PRE or POST up to V8 stage.

Tolerance
Study [5]

Florpyrauxifen-benzyl +

Mesotrione

Varies with mix Research shows potential for

synergistic effects; corn injury
was observed.

Important Corn Protocol:

Application Window: Can be applied pre-plant, pre-emergence, or post-emergence. For post-

emergence applications, corn tolerance is high due to rapid metabolic detoxification [1].
Weed Spectrum: Effective against a broad spectrum of broadleaf weeds including waterhemp,

Palmer amaranth, lambsquarters, velvetleaf, and pigweed species. It also suppresses some annual
grasses [1] [2].

New Formulations: Premixes like Storen offer multiple sites of action (Groups 15 and 27) for
resistance management and broader control [4].

Experimental Protocols for Research

Protocol 1: Evaluating Post-Emergent Herbicide Efficacy on Turf Weeds This protocol is adapted from

standard turf research practices [6] [3].

Experimental Design: Establish plots (e.g., 1.5 m x 3 m) in turfgrass infested with target weeds (e.g.,
crabgrass, white clover, dandelion) with at least 4 replications per treatment in a randomized

complete block design.
Treatment Application: Apply mesotrione at the mid-point of the recommended rate (e.g., 6.5 fl.

oz./A for Kentucky bluegrass) using a CO₂-pressurized backpack sprayer equipped with flat-fan
nozzles calibrated to deliver 30 GPA.

Additives: Include a non-ionic surfactant at 0.25% v/v in the spray mixture [3].
Control: Include an untreated control plot for comparison.
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Data Collection:

Visual Injury Assessment: Rate weed control and turfgrass injury on a 0% (no effect) to 100%
(complete death) scale at 7, 14, and 21 days after treatment (DAT).

Weed Density Counts: Count the number of target weeds per quadrat before application and
at 21 DAT to calculate percent control.

Weed Biomass: Harvest above-ground biomass of weeds from each plot at 28 DAT and weigh.
Statistical Analysis: Analyze data using ANOVA and separate means with an appropriate test (e.g.,

Tukey's HSD) at α=0.05.

Protocol 2: Assessing Crop Tolerance and Synergy in Herbicide Mixtures This protocol is based on

recent research into mesotrione mixtures in corn [5].

Experimental Design: Conduct field experiments with a randomized complete block design. Use a
glyphosate- and glufosinate-resistant corn hybrid planted at a standard density (e.g., 69,000 seeds

ha⁻¹).
Treatment Structure: Implement a factorial arrangement of treatments including:

Factor A: Florpyrauxifen-benzyl rate (0, 7.5, 15, 30 g ae ha⁻¹).
Factor B: Mix partner (none, atrazine at half and full rate, mesotrione, atrazine + mesotrione).

Application Timing: Make post-emergence applications at a specific corn growth stage (e.g., V3-
V4).

Data Collection:
Crop Injury: Visually estimate corn injury (leaf twisting, chlorosis, stunting) on a 0-100% scale

at 3 and 7 weeks after application (WAA).
Yield: Mechanically harvest center rows of each plot at physiological maturity and adjust grain

yield to a standard moisture content.
Statistical Analysis: Perform analysis of variance (ANOVA) for injury and yield data. Use regression

analysis to evaluate the relationship between herbicide rate and crop response.

Emerging Research and Developments

Vyconic Soybeans: Bayer is developing the first soybean trait package with tolerance to
mesotrione, alongside glyphosate, glufosinate, dicamba, and 2,4-D. This platform, anticipated for

2025, is designed to provide additional flexibility for weed control and resistance management [2].
Synergistic Mixtures and Crop Injury: Research into mixing mesotrione with other herbicides is

ongoing. A 2025 study found that adding dicamba to pre-emergent corn herbicides can improve
residual control of weeds like giant ragweed, especially when activating rainfall is delayed [7].

Conversely, research on mixing mesotrione with the novel auxin florpyrauxifen-benzyl showed
significant corn injury and yield loss, indicating a need for further safener research [5].
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Resistance Management: Mesotrione is a key component in resistance management programs.

The "Take Action Herbicide Mode of Action Chart" is a recommended resource for rotating effective
sites of action [4]. Note that resistant biotypes of waterhemp and Palmer amaranth to HPPD inhibitors

like mesotrione have been reported [2].

Critical Application Notes

Crop Safety: Always verify crop tolerance before application. Mesotrione is safe for labeled

turfgrasses and corn but will injure or kill non-tolerant crops like conventional soybeans and certain
turf species (e.g., bentgrass). It can be used on dormant bermudagrass for winter weed control [3] [8].

New Seedlings: Do not apply to newly germinated turfgrass. Delay treatment until after the turf has
been mowed 2-4 times or for at least 4 weeks after emergence [3].

State Restrictions: Be aware of state-specific shipping and use restrictions. Mesotrione is not
registered for use in several states, including Alaska, Arizona, Hawaii, and Washington [3] [9] [10].

Environmental Precautions: Mesotrione is very toxic to aquatic life with long-lasting effects. Take
care to prevent runoff into water bodies [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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